cis-1-Oxo-octahydro-pyrido[1,2-a]pyrazine-7-carboxylic acid methyl ester

• IUPAC Name: methyl (7R,9aS)-1-oxo-2,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C10H16N2O3/c1-15-10(14)7-2-3-8-9(13)11-4-5-12(8)6-7/h7-8H,2-6H2,1H3,(H,11,13)/t7-,8+/m1/s1
• InChI Key: BRPXEPFCSRKAGN-SFYZADRCSA-N
• Canonical SMILES: COC(=O)C1CCC2C(=O)NCCN2C1
• Isomeric SMILES: COC(=O)[C@@H]1CC[C@H]2C(=O)NCCN2C1
• Molecular Formula: C10H16N2O3
• DSSTOX Substance ID: DTXSID10434519
• Molecular Weight: 212.25 g/mol
• CAS RN: 145033-25-6

Description

“Cis-1-Oxo-octahydro-pyrido[1,2-a]pyrazine-7-carboxylic acid methyl ester” is a chemical compound with the molecular formula C10H16N2O3 and a molecular weight of 212.25. It is a white to yellow solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H16N2O3/c1-15-10(14)7-2-3-8-9(13)11-4-5-12(8)6-7/h7-8H,2-6H2,1H3,(H,11,13)/t7-,8?/m0/s1. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the stereochemistry.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 212.25. It is a white to yellow solid at room temperature. The compound’s storage temperature is 2-8°C.

Scientific Research Applications

Pyrazines in Flavor Synthesis and Food Science

Pyrazines are volatile heterocyclic nitrogen-containing compounds known for contributing to baking, roasted, and nutty flavors in food products. Their synthesis through the Maillard reaction (MR) emphasizes their importance in flavor chemistry. Strategies to control pyrazine generation can apply to enhancing desired flavors or suppressing unwanted by-products in food processing (Yu et al., 2021).

Biomass-Derived Chemicals in Drug Synthesis

Levulinic acid (LEV), derived from biomass, showcases the flexibility and diversity of carbonyl and carboxyl functional groups, similar to those in the queried compound, in synthesizing various value-added chemicals and drugs. This highlights the potential of biomass-derived molecules in creating eco-friendly and cost-effective drug synthesis routes (Zhang et al., 2021).

Heterocyclic Compounds in Pharmaceutical Applications

The versatility of heterocyclic compounds, including pyrazines and their derivatives, is well-documented in pharmaceutical applications, ranging from drug synthesis to serving as key intermediates in medicinal chemistry. Their roles in forming complex drugs and in catalysis highlight the potential for compounds like cis-1-Oxo-octahydro-pyrido[1,2-a]pyrazine-7-carboxylic acid methyl ester in drug development and synthesis processes (Li et al., 2019).

Safety And Hazards

Safety information for this compound includes the following hazard statements: H302, H315, H319, H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes.